Research Area
  • LLL12
    LLL12
    • Cat. No.:
    • B608606
    • CAS No.:
    • 1260247-42-4
    • Molecular Formula:
    • C14H9NO5S
    • Molecular Weight:
    • 303.29 g/mol
    Description
    LLL12 is a potent STAT3 inhibitor. LLL12 inhibits colony formation and cell migration and works synergistically with doxorubicin and gemcitabine. LLL12 demonstrated a potent inhibitory activity on breast and gli...
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  • LLY-283
    LLY-283
    • Cat. No.:
    • B608608
    • CAS No.:
    • Molecular Formula:
    • C17H18N4O4
    • Molecular Weight:
    • 342.35 g/mol
    Description
    LLY-283 is an inhibitor of protein arginine methyltransferase 5 (PRMT5;  IC50 = 22 nM). It is selective for PRMT5 over a panel of methyltransferases, including PRMT4, -6, and -7 at 1 μM. It reduces symmetri...
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  • LLY-507
    LLY-507
    • Cat. No.:
    • B608609
    • CAS No.:
    • Molecular Formula:
    • C36H42N6O
    • Molecular Weight:
    • 574.8 g/mol
    Description
    LLY-507 is a secondary carboxamide resulting from the formal condensation of the carboxy group of 5-cyano-2'-{4-[2-(3-methyl-1H-indol-1-yl)ethyl]piperazin-1-yl}[biphenyl]-3-carboxylic acid with the amino group o...
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  • LM10
    LM10
    • Cat. No.:
    • B608613
    • CAS No.:
    • Molecular Formula:
    • C11H8FN5
    • Molecular Weight:
    • 229.21 g/mol
    Description
    LM 10 is an inhibitor of tryptophan 2,3-dioxygenase (TDO) and shows reversal of tumoral immune resistance via this inhibition process.
    LM10 is a selective tryptophan 2,3-dioxygenase (TDO) inhibitor (IC50 valu...
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  • L-Moses
    L-Moses
    • Cat. No.:
    • B608615
    • CAS No.:
    • Molecular Formula:
    • C21H24N6
    • Molecular Weight:
    • 360.5 g/mol
    Description
    CHEMBL4570969 is a Unknown drug.
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  • Longdaysin
    Longdaysin
    • Cat. No.:
    • B608630
    • CAS No.:
    • Molecular Formula:
    • C16H16F3N5
    • Molecular Weight:
    • 335.33 g/mol
    Description
    Longdaysin is a novel inhibitor of CK1, ERK2, and CDK7 kinases.
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  • Ret-IN-1
    Ret-IN-1
    • Cat. No.:
    • B608641
    • CAS No.:
    • 2222755-14-6
    • Molecular Formula:
    • C29H31N9O3
    • Molecular Weight:
    • 553.6 g/mol
    Description
    LOXO-292 (ARRY-192) is an oral and selective investigational drug in clinical development for the treatment of patients with cancers that harbor abnormalities in the rearranged during transfection (RET) kinase....
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  • TC Lpa5 4
    TC Lpa5 4
    • Cat. No.:
    • B608650
    • CAS No.:
    • Molecular Formula:
    • C23H23ClN2O3
    • Molecular Weight:
    • 410.9 g/mol
    Description
    LPA5-IN-4 is the first non-lipid, small-molecule inhibitor for LPA5/GPR92, specifically inhibiting LPA-mediated platelet activation in vitro.
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  • LRH-1 Inhibitor-3
    LRH-1 Inhibitor-3
    • Cat. No.:
    • B608653
    • CAS No.:
    • 1185410-60-9
    • Molecular Formula:
    • C23H25N3O2
    • Molecular Weight:
    • 375.5 g/mol
    Description
    1-(3'-{1-[2-(morpholin-4-yl)ethyl]pyrazol-3-yl}[1,1'-biphenyl]-3-yl)ethan-1-one is a member of the class of pyrazoles 1-[2-(morpholin-4-yl)ethyl]pyrazole carrying an additional 3'-acetyl-1,1'-biphenyl-3-yl group...
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  • Lrrk2-IN-1
    Lrrk2-IN-1
    • Cat. No.:
    • B608654
    • CAS No.:
    • 1234480-84-2
    • Molecular Formula:
    • C31H38N8O3
    • Molecular Weight:
    • 570.7 g/mol
    Description
    LRRK2-IN-1 is a member of the class of pyrimidobenzodiazepines that is 5,11-dimethylpyrimido[4,5-b][1,4]benzodiazepin-6-one carrying at C-2 on the pyrimidine ring a 4-[(4-methylpiperazin-1-yl)piperidine-1-carbon...
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